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For Researchers, Scientists, and Drug Development Professionals

Introduction
Cerium-based materials are integral components of modern three-way catalytic converters

(TWCs), which are crucial for mitigating harmful emissions from gasoline-powered vehicles.

These catalysts simultaneously convert carbon monoxide (CO), nitrogen oxides (NOx), and

unburned hydrocarbons (HC) into less harmful substances like carbon dioxide (CO₂), nitrogen

(N₂), and water (H₂O). Cerium oxide (CeO₂), or ceria, is a key promoter in these systems,

primarily due to its high oxygen storage capacity (OSC). This property allows the catalyst to

buffer against fluctuations in the air-to-fuel ratio, ensuring high conversion efficiency under both

fuel-rich and fuel-lean conditions.[1][2][3] Cerium carbonate (Ce₂(CO₃)₃) serves as a common

and effective precursor for the synthesis of high-surface-area ceria with desirable catalytic

properties.[4][5] The thermal decomposition of cerium carbonate yields nanocrystalline ceria,

which provides a large number of active sites for catalytic reactions.[5] This application note

provides detailed protocols for the synthesis of a ceria-based catalyst from a cerium carbonate

precursor, its characterization, and the evaluation of its catalytic performance in simulated

automotive exhaust conditions.

Mechanism of Action: The Role of Ceria in Three-
Way Catalysis
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The primary function of ceria in a TWC is its ability to store and release oxygen. This is

facilitated by the reversible redox transition between Ce⁴⁺ and Ce³⁺.

Under lean (oxygen-rich) conditions: Ceria stores oxygen by the oxidation of Ce³⁺ to Ce⁴⁺.

2Ce₂O₃ + O₂ → 4CeO₂

Under rich (oxygen-deficient) conditions: Ceria releases stored oxygen for the oxidation of

CO and hydrocarbons, during which Ce⁴⁺ is reduced to Ce³⁺. 2CeO₂ + CO → Ce₂O₃ + CO₂

This redox cycle is fundamental to maintaining a stable and efficient catalytic environment for

the precious metal catalysts (typically platinum, palladium, and rhodium) that are also present

in the TWC. The interplay between ceria and the precious metals enhances the overall catalytic

activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14757973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

